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Compound of Interest

Compound Name: N-(m-PEG4)-N'-(biotin-PEG3)-Cy5

Cat. No.: B15541702

An In-depth Technical Guide on the Molecular Weight of N-(m-PEG4)-N'-(biotin-PEG3)-Cy5

This guide provides a detailed breakdown of the molecular weight for N-(m-PEG4)-N'-(biotin-
PEG3)-Cy5, a complex molecule commonly utilized in biomedical research and diagnostics.
The information is tailored for researchers, scientists, and professionals in the field of drug
development who require precise molecular data for their work.

Core Molecular Properties

The compound N-(m-PEG4)-N'-(biotin-PEG3)-Cy5 is a derivative of cyanine dye, featuring a
biotin moiety for affinity binding and polyethylene glycol (PEG) linkers to enhance solubility and
provide spacing. Its key quantitative data are summarized below.

Property Value Source
) 982.7 g/mol [1] or 982.72 ) )
Molecular Weight Alfa Chemistry, DC Chemicals
g/mol [2]
Molecular Formula C52H76CIN509S[1][2] Alfa Chemistry, DC Chemicals

Component Molecular Weight Analysis

The final molecular weight of N-(m-PEG4)-N'-(biotin-PEG3)-Cy5 is the sum of its constituent
parts: the m-PEG4 linker, the biotin-PEG3 linker, and the Cy5 dye, accounting for atoms lost
during their conjugation. While the exact synthetic route can vary, an analysis of common
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precursors provides insight into the final molecular weight. The table below outlines the
molecular weights of representative precursor molecules.

Representative Molecular Weight (
Component Molecular Formula
Precursor g/mol)
m-PEG4 m-PEG4-amine C9H21NO4 207.3[3]
Biotin-PEG3 Biotin-PEG3-acid C19H33N307S 447.6[4]
Cy5 Cy5 NHS ester C36H42CIN304 616.2[5]

Note: The final molecular weight of the assembled molecule is not a simple sum of these
precursors, as atoms are eliminated during the formation of amide or other covalent bonds.

Experimental Protocols

Determining the molecular weight of a specific chemical compound like N-(m-PEG4)-N'-
(biotin-PEG3)-Cys5 is typically achieved through analytical techniques rather than experimental
protocols in a biological sense. The most common method is:

Mass Spectrometry:

o Objective: To determine the precise mass-to-charge ratio of the ionized molecule, from which
the molecular weight is calculated.

o Methodology:

o A sample of N-(m-PEG4)-N'-(biotin-PEG3)-Cy5 is dissolved in a suitable solvent.

o

The solution is introduced into a mass spectrometer.

[¢]

The molecules are ionized, often using techniques like Electrospray lonization (ESI) or
Matrix-Assisted Laser Desorption/lonization (MALDI).

[¢]

The ionized molecules are then separated based on their mass-to-charge ratio in a mass
analyzer.
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o A detector measures the abundance of ions at each mass-to-charge ratio, generating a
mass spectrum. The peak corresponding to the molecular ion provides the molecular
weight.

Visualization of Molecular Assembly

The following diagram illustrates the conceptual assembly of the final molecule from its primary
components.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [N-(m-PEG4)-N'-(biotin-PEG3)-Cy5 molecular weight].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15541702#n-m-peg4-n-biotin-peg3-cy5-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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